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Compound of Interest

Compound Name:
2-Amino-8-oxononanoic acid

hydrochloride

Cat. No.: B15557092 Get Quote

An In-depth Technical Guide to the Safety and Handling of 2-Amino-8-oxononanoic acid
hydrochloride

This guide provides comprehensive safety and handling information for 2-Amino-8-
oxononanoic acid hydrochloride, tailored for researchers, scientists, and professionals in

drug development. The information is compiled from available safety data sheets and chemical

supplier information.

Hazard Identification and Classification
2-Amino-8-oxononanoic acid hydrochloride is classified under the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS) as follows:

Acute Oral Toxicity: Category 4 (Harmful if swallowed).[1]

Acute Aquatic Toxicity: Category 1 (Very toxic to aquatic life).[1]

Chronic Aquatic Toxicity: Category 1 (Very toxic to aquatic life with long lasting effects).[1]

GHS Label Elements:

Pictogram:

Health Hazard
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Environmental Hazard

Signal Word: Warning

Hazard Statements:

H302: Harmful if swallowed.[1]

H410: Very toxic to aquatic life with long lasting effects.[1]

Precautionary Statements:

P264: Wash skin thoroughly after handling.[1]

P270: Do not eat, drink or smoke when using this product.[1]

P273: Avoid release to the environment.[1]

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.[1]

P330: Rinse mouth.[1]

P391: Collect spillage.[1]

P501: Dispose of contents/container to an approved waste disposal plant.[1]

Physical and Chemical Properties
Limited data is available for the physical and chemical properties of this compound. The known

information is summarized below.
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Property Data

Molecular Formula C₉H₁₈ClNO₃[1]

Molecular Weight 223.70 g/mol [1]

Appearance Solid[1]

Odor No data available[1]

pH No data available[1]

Melting/Freezing Point No data available[1]

Boiling Point/Range No data available[1]

Flash Point No data available[1]

Solubility Soluble in DMSO.[2]

Toxicological Information
The primary toxicological concern identified is acute oral toxicity.

Hazard Classification Remarks

Acute Oral Toxicity Category 4[1] Harmful if swallowed.[1]

Skin Corrosion/Irritation No data available

Serious Eye Damage/Irritation No data available

Respiratory or Skin

Sensitization
No data available

Carcinogenicity No data available

Experimental Protocols
While specific experimental reports for 2-Amino-8-oxononanoic acid hydrochloride were not

found, the GHS classification of "Acute toxicity, Oral (Category 4)" is typically determined using
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standardized methodologies, such as those outlined by the Organisation for Economic Co-

operation and Development (OECD).

General Protocol for Acute Oral Toxicity Assessment (Based on OECD Guideline 423)

This protocol describes a stepwise procedure using a limited number of animals to estimate the

oral LD₅₀ and identify the GHS category.

Principle: A stepwise procedure is used where a small group of animals (typically three

rodents of a single sex) is dosed at a defined starting level. The outcome (survival or death)

determines the next step:

If mortality occurs, the test is repeated with a lower dose.

If no mortality occurs, the test is repeated with a higher dose.

Animal Selection: Healthy, young adult rodents (e.g., rats), typically females as they are often

slightly more sensitive, are used. Animals are acclimatized to laboratory conditions before

the test.

Dose Administration: The test substance is administered in a single dose by gavage using a

stomach tube or a suitable intubation cannula. The vehicle is typically water, but an oil (e.g.,

corn oil) may be used if necessary.

Starting Dose Levels: For a substance with an unknown toxicity profile, a starting dose of

300 mg/kg body weight is often selected. Other prescribed starting doses are 5, 50, and

2000 mg/kg.

Observations: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in

skin, fur, eyes, and behavior), and body weight changes for at least 14 days post-dosing.

Pathology: At the end of the observation period, all surviving animals are euthanized and

subjected to a gross necropsy.

Interpretation: The GHS classification is determined by the dose level at which mortality is

observed. For Category 4, this corresponds to an LD₅₀ estimate between 300 and 2000

mg/kg.
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First-Aid Measures
Eye Contact: Immediately flush eyes with large amounts of water, occasionally lifting the

upper and lower eyelids. Check for and remove any contact lenses. Continue to rinse for at

least 15 minutes. Seek medical attention.[1]

Skin Contact: Rinse skin thoroughly with plenty of water. Remove contaminated clothing and

shoes. If irritation persists, seek medical attention.[1]

Inhalation: Move the exposed person to fresh air. If not breathing, if breathing is irregular, or

if respiratory arrest occurs, provide artificial respiration or oxygen by trained personnel. Seek

medical attention if adverse health effects persist or are severe.[1][3]

Ingestion: Wash out mouth with water. Do NOT induce vomiting unless directed to do so by

medical personnel.[1] If the person is conscious, give small quantities of water to drink. Call

a poison control center or physician if you feel unwell.[1][3]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-

resistant foam.[1]

Specific Hazards: During combustion, the substance may emit irritant fumes and toxic gases

such as carbon oxides and nitrogen oxides.[1][3]

Protective Equipment for Firefighters: Wear a self-contained breathing apparatus (SCBA)

and full protective clothing to prevent contact with skin and eyes.[1]

Accidental Release Measures
Personal Precautions: Use personal protective equipment as detailed in Section 9. Avoid

breathing dust, vapors, or mist. Ensure adequate ventilation and evacuate personnel to safe

areas.[1]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains, sewers, or watercourses, as it is very toxic to aquatic life.[1][3]
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Methods for Cleaning Up: Sweep up or vacuum the spilled solid material, avoiding dust

generation. Place in a suitable, closed container for disposal. Decontaminate the spill area

and equipment.[1]

Handling and Storage
Handling: Avoid contact with skin and eyes.[4] Wash hands and other exposed areas with

mild soap and water before eating, drinking, or smoking and when leaving work. Avoid

breathing dust. Use only in a well-ventilated area.[5]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[3] For

long-term storage of stock solutions, -80°C is recommended for up to 6 months, while -20°C

is suitable for up to 1 month.[2] Keep away from moisture.[2]

Exposure Controls and Personal Protection
Engineering Controls: Facilities storing or utilizing this material should be equipped with an

eyewash station and a safety shower.[5] Use adequate general or local exhaust ventilation to

keep airborne concentrations low.[5]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.[4]

Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and protective clothing to

prevent skin exposure.[4]

Respiratory Protection: If engineering controls do not maintain airborne concentrations to

a level which is adequate to protect worker health, a NIOSH-approved respirator may be

required.

Safe Handling Workflow
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Caption: Workflow for the safe handling of 2-Amino-8-oxononanoic acid hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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hydrochloride-safety-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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